Cas no 797776-09-1 (N-benzyl-N-(3-{(9H-fluoren-9-ylidene)aminooxy}-2-hydroxypropyl)methanesulfonamide)

N-benzyl-N-(3-{(9H-fluoren-9-ylidene)aminooxy}-2-hydroxypropyl)methanesulfonamide structure
797776-09-1 structure
Product Name:N-benzyl-N-(3-{(9H-fluoren-9-ylidene)aminooxy}-2-hydroxypropyl)methanesulfonamide
CAS No:797776-09-1
MF:C24H24N2O4S
MW:436.523365020752
CID:6195078
PubChem ID:3157266
Update Time:2025-07-13

N-benzyl-N-(3-{(9H-fluoren-9-ylidene)aminooxy}-2-hydroxypropyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-N-(3-{(9H-fluoren-9-ylidene)aminooxy}-2-hydroxypropyl)methanesulfonamide
    • SR-01000320534
    • N-benzyl-N-[3-(fluoren-9-ylideneamino)oxy-2-hydroxypropyl]methanesulfonamide
    • F1615-0012
    • N-benzyl-N-{3-[(9H-fluoren-9-ylideneamino)oxy]-2-hydroxypropyl}methanesulfonamide
    • N-(3-(((9H-fluoren-9-ylidene)amino)oxy)-2-hydroxypropyl)-N-benzylmethanesulfonamide
    • AKOS000581022
    • SR-01000320534-1
    • 797776-09-1
    • N-benzyl-N-(3-{[(9H-fluoren-9-ylidene)amino]oxy}-2-hydroxypropyl)methanesulfonamide
    • AKOS024306347
    • Inchi: 1S/C24H24N2O4S/c1-31(28,29)26(15-18-9-3-2-4-10-18)16-19(27)17-30-25-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h2-14,19,27H,15-17H2,1H3
    • InChI Key: MTHIUEDEPMWVES-UHFFFAOYSA-N
    • SMILES: S(C)(N(CC1C=CC=CC=1)CC(CO/N=C1/C2C=CC=CC=2C2=CC=CC=C2/1)O)(=O)=O

Computed Properties

  • Exact Mass: 436.14567842g/mol
  • Monoisotopic Mass: 436.14567842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 690
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 87.6Ų

N-benzyl-N-(3-{(9H-fluoren-9-ylidene)aminooxy}-2-hydroxypropyl)methanesulfonamide Pricemore >>

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